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Executive Summary & Structural Profiling

Methyl 2-hydroxy-2-(3-iodophenyl)acetate, commonly referred to as methyl 3-
iodomandelate, is a highly versatile halogenated building block used extensively in
pharmaceutical drug discovery. The presence of the meta-iodo substitution makes it an ideal
candidate for late-stage functionalization via palladium-catalyzed cross-coupling reactions
(e.g., Suzuki-Miyaura or Sonogashira couplings), while the alpha-hydroxy ester moiety serves
as a chiral center for asymmetric synthesis.

As a Senior Application Scientist, | emphasize that handling and synthesizing this compound
requires a deep understanding of its physicochemical properties and reactivity profile. The
compound is registered under CAS number 2443964-81-4, while its direct precursor, 3-
iodomandelic acid, is registered under CAS 873963-87-2.
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Table 1: Physicochemical Properties

Property Value / Description

IUPAC Name Methyl 2-hydroxy-2-(3-iodophenyl)acetate
Common Synonyms Methyl 3-iodomandelate

CAS Registry Number 2443964-81-4 (Ester) / 873963-87-2 (Acid)
Molecular Formula C9H9I03

Molecular Weight 292.07 g/mol

Physical State Solid / Viscous Oil (temperature dependent)

Soluble in Methanol, EtOAc, DCM; Insoluble in

Solubility Profile
H20

) 2-8°C, Protect from light (prevents
Storage Requirements )
dehalogenation)

Synthesis & Purification: A Self-Validating Protocol

The precursor, 3-iodomandelic acid, is typically synthesized via the cyanohydrin route starting
from 3-iodobenzaldehyde[1]. To convert this acid to the target methyl ester, we utilize a classic
Fischer—Speier esterification[2].

Expertise & Causality in Reagent Selection: Novice chemists might attempt to use thionyl
chloride (

) in methanol to drive esterification. However,

is highly reactive and risks chlorinating the secondary alpha-hydroxyl group, yielding an
unwanted alpha-chloro ester byproduct. To ensure structural integrity, we employ a milder,
thermodynamically controlled Fischer esterification using catalytic sulfuric acid (

) in refluxing methanol[3]. The

selectively protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl
carbon for nucleophilic attack by methanol, leaving the secondary alcohol intact[2].
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Step-by-Step Methodology

o Reaction Setup: Dissolve 3-iodomandelic acid (1.0 eq) in anhydrous methanol (0.5 M
concentration).

o Catalysis: Slowly add concentrated

(0.1 eq) dropwise at 0°C.

» Reflux: Equip the flask with a reflux condenser and heat the mixture to 65°C for 4-6 hours.

o Self-Validating Monitoring (TLC): Monitor the reaction via Thin Layer Chromatography
(Hexane:EtOAc 7:3). Validation logic: The highly polar carboxylic acid remains near the
baseline (low

). The reaction is deemed complete when this baseline spot completely disappears, replaced
by a distinct, higher

spot corresponding to the less polar ester.

e Quenching & Workup: Concentrate the mixture under reduced pressure to remove excess
methanol. Dilute the residue with Ethyl Acetate (EtOAc) and wash with saturated aqueous

. Causality: The bicarbonate wash is a self-validating purification step; it neutralizes the acid
catalyst and deprotonates any trace unreacted starting material, forcing it into the aqueous
layer and leaving only the pure ester in the organic phase.

« |solation: Dry the organic phase over anhydrous

, filter, and evaporate to yield the purified product.
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Fig 1. Self-validating synthesis workflow for Methyl 2-hydroxy-2-(3-iodophenyl)acetate.
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Safety Data Sheet (SDS) & Hazard Mitigation

While methyl 2-hydroxy-2-(3-iodophenyl)acetate is not highly volatile, its halogenated
aromatic nature and ester functional group require strict adherence to standard laboratory
safety protocols.

Section 2: Hazard Identification (GHS Classification)

 Skin Irritation (Category 2): H315 - Causes skin irritation.
e Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

» Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory
irritation.

Section 4: First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Causality: Removing the subject from the source prevents further irritation of the respiratory

mucosa.

» Skin Contact: Wash immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.

Section 6: Accidental Release Measures

Spill response must be dictated by the volume and location of the release. Because the
compound contains iodine, improper disposal can lead to environmental toxicity.
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Fig 2: Logic tree for hazard mitigation and spill response.

Section 7: Handling and Storage

+ Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

o Storage: Store in a cool, dry place. Keep the container tightly closed in a dry and well-
ventilated place. Crucial: Store away from direct light. Causality: Aryl iodides are susceptible
to homolytic cleavage of the C-I bond upon exposure to UV light, which generates reactive
radical species and degrades the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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